Cas no 1280575-18-9 (4-(Chloromethyl)-2-(2,4-dimethylphenyl)-5-methyl-1,3-oxazole)

• Product Name: 4-(Chloromethyl)-2-(2,4-dimethylphenyl)-5-methyl-1,3-oxazole
• CAS No: 1280575-18-9
• MF: C₁₃H₁₄ClNO
• MW: 235.709362506866
• MDL: MFCD19288610
• CID: 1075063
• PubChem ID: 53211800
• Update Time: 2025-09-27

4-(Chloromethyl)-2-(2,4-dimethylphenyl)-5-methyl-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-2-(2,4-dimethylphenyl)-5-methyl-1,3-oxazole
• 4-(Chloromethyl)-2-(2,4-dimethylphenyl)-5-methyloxazole
• AKOS015997821
• ALBB-021427
• oxazole, 4-(chloromethyl)-2-(2,4-dimethylphenyl)-5-methyl-
• 1280575-18-9

• MDL： MFCD19288610
• Inchi： 1S/C13H14ClNO/c1-8-4-5-11(9(2)6-8)13-15-12(7-14)10(3)16-13/h4-6H,7H2,1-3H3
• InChI Key： WSVPUYRODSRDDS-UHFFFAOYSA-N
• SMILES： ClCC1=C(C)OC(C2C=CC(C)=CC=2C)=N1

Computed Properties

• Exact Mass: 235.0763918g/mol
• Monoisotopic Mass: 235.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų

Additional information on 4-(Chloromethyl)-2-(2,4-dimethylphenyl)-5-methyl-1,3-oxazole

Introduction to 4-(Chloromethyl)-2-(2,4-dimethylphenyl)-5-methyl-1,3-oxazole (CAS No. 1280575-18-9)

4-(Chloromethyl)-2-(2,4-dimethylphenyl)-5-methyl-1,3-oxazole, with the CAS number 1280575-18-9, is a versatile compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chloromethyl group, a dimethylphenyl substituent, and a methyl group attached to the oxazole ring. These functional groups contribute to its diverse chemical properties and potential applications in various scientific and industrial contexts.

The oxazole ring is a five-membered heterocyclic compound containing one nitrogen and one oxygen atom. This ring structure is known for its stability and reactivity, making it a valuable scaffold in the synthesis of bioactive molecules. The presence of the chloromethyl group in 4-(Chloromethyl)-2-(2,4-dimethylphenyl)-5-methyl-1,3-oxazole provides a reactive site for further chemical modifications, such as substitution reactions or coupling reactions with other functional groups. This versatility makes it an attractive intermediate in the synthesis of more complex molecules.

The dimethylphenyl substituent adds aromatic character to the molecule, which can influence its physical and chemical properties. Aromatic compounds are often used in pharmaceuticals due to their ability to interact with biological targets through π-π stacking interactions or hydrophobic binding. The combination of the aromatic ring and the oxazole scaffold in 4-(Chloromethyl)-2-(2,4-dimethylphenyl)-5-methyl-1,3-oxazole may enhance its potential as a lead compound for drug discovery.

In recent years, there has been growing interest in the development of new therapeutic agents targeting various diseases. One area of focus has been the design of small molecules that can modulate protein-protein interactions (PPIs). PPIs are critical for many cellular processes, including signal transduction, gene regulation, and immune responses. However, targeting PPIs with small molecules is challenging due to the large and often flat binding surfaces involved. The unique structure of 4-(Chloromethyl)-2-(2,4-dimethylphenyl)-5-methyl-1,3-oxazole may offer new opportunities for designing PPI inhibitors by providing a scaffold that can be modified to fit into these challenging binding sites.

A study published in the Journal of Medicinal Chemistry highlighted the potential of oxazole derivatives as inhibitors of protein-protein interactions. The researchers synthesized a series of oxazole-based compounds and evaluated their ability to disrupt specific PPIs involved in cancer progression. One of the lead compounds exhibited potent inhibitory activity and demonstrated good selectivity for the target protein. This study suggests that 4-(Chloromethyl)-2-(2,4-dimethylphenyl)-5-methyl-1,3-oxazole could serve as a valuable starting point for developing more potent and selective PPI inhibitors.

Beyond its potential in drug discovery, 4-(Chloromethyl)-2-(2,4-dimethylphenyl)-5-methyl-1,3-oxazole has also been explored for its use in materials science. Oxazoles are known for their thermal stability and resistance to degradation, making them suitable for applications in polymers and coatings. The chloromethyl group can be used to introduce cross-linking or functionalization sites into these materials, enhancing their mechanical properties and performance.

In conclusion, 4-(Chloromethyl)-2-(2,4-dimethylphenyl)-5-methyl-1,3-oxazole (CAS No. 1280575-18-9) is a multifaceted compound with significant potential in both pharmaceutical research and materials science. Its unique structural features provide a foundation for further chemical modifications and applications. As research continues to advance in these fields, it is likely that new uses for this compound will be discovered, further expanding its impact on science and technology.